Imidazo[1,5-a]quinoxaline

• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: imidazo[1,5-a]quinoxaline
• InChI: InChI=1S/C10H7N3/c1-2-4-10-9(3-1)12-6-8-5-11-7-13(8)10/h1-7H
• InChI Key: WGYMXASRWCYKQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC3=CN=CN23

Description

Imidazo[1,5-a]quinoxaline is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Imidazo[1,5-a]quinoxaline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Imidazo[1,5-a]quinoxaline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Potassium tert-butoxide (1M in THF, 1.95 ml) is added to cyclopropylcarboxamide oxime (0.195 g) in THF (7 ml) at 0°. After 10 min ethyl 4,5-dihydro-4,4-dimethylimidazo[1,5-a]quinoxaline-3-carboxylate (XXXIII, EXAMPLE 94, 0.503 g) is added. The ice bath is removed after stirring for 10 min and the reaction is allowed to slowly warm to 20°-25°. After 2 hr DMF (4 ml) is added. When the reaction had stirred for a total of 7 hr, the solvents are removed under reduced pressure and the residue is partitioned between ethyl acetate and saline. The phases are separated, the organic phase is dried over magnesium sulfate and concentrated to give the title compound; mp 175°-179°; NMR (CDCl3): 1.10, 1.76, 2.18, 3.83, 6.79, 6.85, 7.13, 7.42 and 8.10 δ.